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Compound of Interest

Compound Name: o-Tolyl-Isocyanated7

Cat. No.: B12307986

An In-depth Technical Guide to 2-Methylphenyl Isocyanate

Introduction

2-Methylphenyl isocyanate, also known as o-tolyl isocyanate, is an aromatic organic compound
featuring a methyl group and a highly reactive isocyanate group attached to a benzene ring at
ortho positions. Its unique structure makes it a critical reagent and building block in a multitude
of chemical syntheses. For researchers, scientists, and professionals in drug development,
understanding the nuanced physical and chemical properties of this compound is paramount
for its effective and safe utilization. The isocyanate functional group is a powerful electrophile,
readily reacting with a wide array of nucleophiles to form stable linkages, a characteristic
heavily exploited in the synthesis of pharmaceuticals, agrochemicals, and polymers like
polyurethanes.[1][2] This guide provides a comprehensive overview of 2-methylphenyl
isocyanate, focusing on its core properties, reactivity, synthetic applications, and essential
safety protocols.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-methylphenyl isocyanate are
summarized below. These properties are essential for handling, storage, and application in
experimental designs.
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Table 1: Physical Properties of 2-Methylphenyl
Isocyanate

Property Value Reference
Molecular Formula CsH7NO [3]
Molecular Weight 133.15 g/mol [3]
Appearance C.:Ieér colorless to light yellow B4
liquid

Boiling Point 185 °C (lit.) [31[4]
Density 1.074 g/mL at 25 °C (lit.) [3114]
Refractive Index (n20/D) 1.535 (lit.) [3114]
Flash Point 198 °F (92.2 °C) [3]
Water Solubility Hydrolyzes in water [3114]
CAS Number 614-68-6 [3][4]

Chemical Reactivity and Mechanisms

The reactivity of 2-methylphenyl isocyanate is dominated by the electrophilic nature of the
carbon atom in the isocyanate group (-N=C=0). This makes it highly susceptible to attack by
nucleophiles.

Key Reactions:

¢ Reaction with Alcohols: When treated with an alcohol, an isocyanate forms a urethane
(carbamate) linkage.[1] This reaction is fundamental to the production of polyurethanes when
diisocyanates are reacted with polyols.

e Reaction with Amines: The reaction with primary or secondary amines yields substituted
ureas.[1][5] This is a common strategy for creating complex molecules in medicinal
chemistry.
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o Reaction with Water: 2-Methylphenyl isocyanate reacts with water (hydrolyzes) to form an
unstable carbamic acid intermediate, which then decomposes to produce 2-methylaniline
and carbon dioxide gas.[1][2] This reaction can cause a hazardous pressure buildup in
sealed containers if contaminated with moisture.[1]

o Polymerization: Acids and bases can initiate polymerization reactions.[1][2] Aliphatic
diisocyanates can also self-react to form trimers.[1]

Incompatibilities: 2-Methylphenyl isocyanate is incompatible with a wide range of substances,
including strong acids, strong bases, alcohols, amines, aldehydes, alkali metals, ketones,
mercaptans, phenols, peroxides, and strong oxidizing agents.[1][2] These reactions are often
exothermic and can release toxic gases.[1][2]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR0645_msds.pdf
https://cameochemicals.noaa.gov/react/18
https://store.apolloscientific.co.uk/storage/msds/OR0645_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0645_msds.pdf
https://cameochemicals.noaa.gov/react/18
https://store.apolloscientific.co.uk/storage/msds/OR0645_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0645_msds.pdf
https://cameochemicals.noaa.gov/react/18
https://store.apolloscientific.co.uk/storage/msds/OR0645_msds.pdf
https://cameochemicals.noaa.gov/react/18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12307986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Methylphenyl

Isocyanate
Amine Urea Formation .
(R-NH2) P> Substituted Urea
Alcohol Carbamoylation
(R-OH) {®| Urethane (Carbamate)
Water Hydrolysis o
(H20) > 2-Methylaniline + CO2
Products

Figure 1: General Reactivity of 2-Methylphenyl Isocyanate
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;

3. Reaction Monitoring
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y

5. Purification
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6. Characterization
(NMR, IR, MS)

Figure 2: Workflow for Synthesis & Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://cameochemicals.noaa.gov/react/18
https://cameochemicals.noaa.gov/react/18
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3778586.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3778586.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3778586.htm
https://en.wikipedia.org/wiki/Ureas
https://www.benchchem.com/product/b12307986#physical-and-chemical-properties-of-2-methylphenyl-isocyanate
https://www.benchchem.com/product/b12307986#physical-and-chemical-properties-of-2-methylphenyl-isocyanate
https://www.benchchem.com/product/b12307986#physical-and-chemical-properties-of-2-methylphenyl-isocyanate
https://www.benchchem.com/product/b12307986#physical-and-chemical-properties-of-2-methylphenyl-isocyanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12307986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12307986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

